N,N-diethyl-4-(4-morpholinylmethyl)aniline

• IUPAC Name: N,N-diethyl-4-(morpholin-4-ylmethyl)aniline
• InChI: InChI=1S/C15H24N2O/c1-3-17(4-2)15-7-5-14(6-8-15)13-16-9-11-18-12-10-16/h5-8H,3-4,9-13H2,1-2H3
• InChI Key: ZTEWRDIKOFWLDY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)CN2CCOCC2
• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol

Description

N,N-diethyl-4-(4-morpholinylmethyl)aniline, commonly known as MEM, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. MEM is a tertiary amine, which means it contains a nitrogen atom that is bonded to three alkyl or aryl groups. This chemical structure makes MEM a useful tool for studying various biological processes and mechanisms of action.

Mechanism of Action

The mechanism of action of MEM is related to its ability to inhibit acetylcholinesterase. This inhibition leads to an accumulation of acetylcholine in the synapses between neurons, which can enhance neuronal communication and modulate various physiological processes. Additionally, MEM has been found to modulate the activity of various ion channels and receptors, including nicotinic and muscarinic acetylcholine receptors.
Biochemical and Physiological Effects
MEM has been found to have various biochemical and physiological effects, including enhancing cognitive function, modulating synaptic plasticity, and reducing inflammation. It has also been shown to have potential neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

MEM has several advantages for use in scientific research, including its high purity and yield, its ability to modulate various biological processes, and its potential for use in the treatment of neurodegenerative diseases. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanisms of action and potential side effects.

Future Directions

There are several potential future directions for research on MEM, including further studies on its mechanisms of action, its potential for use in the treatment of neurodegenerative diseases, and its potential for use in the development of new drugs and therapies. Additionally, research on the potential side effects and toxicity of MEM is needed to fully understand its safety and efficacy in scientific research and medical applications.
Conclusion
N,N-diethyl-4-(4-morpholinylmethyl)aniline, or MEM, has gained significant attention in scientific research due to its unique properties and potential applications. Its ability to modulate various biological processes, enhance cognitive function, and potentially treat neurodegenerative diseases make it a promising candidate for future research and development. However, further studies are needed to fully understand its mechanisms of action, potential side effects, and safety in scientific research and medical applications.

Synthesis Methods

MEM can be synthesized through several methods, including the reaction of N,N-diethyl-4-chloroaniline with morpholine in the presence of a base. Another method involves the reaction of N,N-diethyl-4-nitroaniline with formaldehyde and morpholine. These methods produce MEM in high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

MEM has been used extensively in scientific research, particularly in the field of neuroscience. It has been found to be a potent inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels in the brain, which can have various effects on neuronal activity and behavior.